1-Acetyl-4-(2-chloroethoxy)-indazole

• Molecular Formula: C11H11ClN2O2
• Molecular Weight: 238.67 g/mol
• IUPAC Name: 1-[4-(2-chloroethoxy)indazol-1-yl]ethanone
• InChI: InChI=1S/C11H11ClN2O2/c1-8(15)14-10-3-2-4-11(16-6-5-12)9(10)7-13-14/h2-4,7H,5-6H2,1H3
• InChI Key: BZOVSEWPFBSVPN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C2=C(C=N1)C(=CC=C2)OCCCl

Description

1-Acetyl-4-(2-chloroethoxy)-indazole is a synthetic indazole derivative characterized by an acetyl group at the 1-position and a 2-chloroethoxy substituent at the 4-position of the indazole core. The presence of both electron-withdrawing (chloroethoxy) and electron-donating (acetyl) groups may influence its physicochemical and biological properties, making it a candidate for applications in medicinal chemistry or materials science.

Comparison with Similar Compounds

Table 1: Structural Comparison of Indazole Derivatives

Compound	Substituent at 1-Position	Substituent at 4-Position	Core Structure
1-Acetyl-4-(2-chloroethoxy)-indazole	Acetyl	2-Chloroethoxy	Indazole
4-Amino-1H-indazole	-H	Amino	Indazole
JNK3 Inhibitor (PDB: 3FI3)	Sulfonamide	Benzamide	Indazole
Ketoconazole	Acetyl-piperazine	Complex dioxolane-imidazole	Piperazine

Physicochemical Properties

The chloroethoxy group in 1-acetyl-4-(2-chloroethoxy)-indazole likely increases molecular weight and lipophilicity compared to 4-amino-1H-indazole (MW 133.15 vs. ~294.7 estimated for the target compound). This aligns with trends observed in acetylated isoxazolines, where chloro-substituted derivatives exhibit higher melting points (e.g., 138°C for C29H21N3O6SCl2) due to enhanced intermolecular interactions .

Table 2: Physicochemical Data

Compound	Molecular Weight	Melting Point (°C)	LogP (Estimated)
1-Acetyl-4-(2-chloroethoxy)-indazole	~294.7	N/A	~2.5*
4-Amino-1H-indazole	133.15	N/A	1.2 (iLOGP)
C29H21N3O6SCl2 ()	610.45	138	N/A

*Estimated based on chloroethoxy and acetyl substituents.

Quantum Chemical Parameters

Indazole derivatives’ reactivity can be assessed via HOMO-LUMO gaps. For example, 4-amino-1H-indazole has a calculated HOMO-LUMO gap of ~5.2 eV (B3LYP method, aqueous phase), whereas chloro-substituted derivatives typically show reduced gaps (~4.5–4.8 eV) due to the electron-withdrawing effect of chlorine, enhancing electrophilic reactivity .